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Introduction
Three-dimensional (3D) cell culture models are increasingly recognized for their ability to more

accurately recapitulate the complex in vivo microenvironment of prostate tissue and tumors

compared to traditional two-dimensional (2D) monolayer cultures.[1][2][3][4] These models offer

a valuable platform for studying prostate cancer biology, including tumor initiation, progression,

cell-cell interactions, and for conducting preclinical drug screening.[1][2][5][6] By mimicking the

tissue architecture and cell-matrix interactions, 3D models such as spheroids and organoids

provide a more physiologically relevant context for investigating cellular signaling pathways and

therapeutic responses.[2][5][7] This document provides detailed protocols for the generation

and analysis of prostate cancer spheroids and organoids, including co-culture systems, to

facilitate research and drug development in prostate cancer.

Key Signaling Pathways in 3D Prostate Cancer
Models
Several critical signaling pathways are involved in the growth and survival of prostate cancer

cells in 3D models. Understanding these pathways is crucial for designing experiments and

interpreting results. In 3D cultures, pathways related to lipid and steroid metabolism, as well as

epigenetic regulation, are often induced.[1] Key signaling molecules identified as prominent in
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3D spheroid formation include those in the PI3-Kinase/AKT, NFκB, and STAT/interferon

pathways.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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